Cas no 618446-36-9 (1-Acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile)

• Product Name: 1-Acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
• CAS No: 618446-36-9
• MF: C₁₀H₇N₃O
• MW: 185.182081460953
• MDL: MFCD09263243
• CID: 835212
• Update Time: 2026-04-29

1-Acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
• 1-Acetyl-4-cyano-7-azaindole
• 1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile, 1-acetyl-

• MDL： MFCD09263243
• Inchi： InChI=1S/C10H7N3O/c1-7(14)13-5-3-9-8(6-11)2-4-12-10(9)13/h2-5H,1H3
• InChI Key： LNSVVOGBLABYQP-UHFFFAOYSA-N
• SMILES： CC(=O)N1C=CC2=C1N=CC=C2C#N

Computed Properties

• Exact Mass: 185.05900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 58.68000
• LogP: 1.56808

Additional information on 1-Acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile

Research Brief on 1-Acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile (CAS: 618446-36-9): Recent Advances and Applications

The compound 1-Acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile (CAS: 618446-36-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug discovery and development. This research brief synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, providing a comprehensive overview for professionals in the field.

Recent studies highlight the role of 1-Acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile as a privileged scaffold in medicinal chemistry. Its pyrrolopyridine core structure is frequently employed in the design of kinase inhibitors, particularly targeting oncogenic kinases such as JAK2 and ALK. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel JAK2 inhibitors, showing promising in vitro activity against myeloproliferative disorders with IC50 values in the nanomolar range.

Innovative synthetic approaches to 618446-36-9 have been developed to improve yield and purity. A recent patent application (WO2023051234) describes a novel one-pot synthesis method using microwave-assisted cyclization, achieving an 82% yield with >99% purity. This advancement addresses previous challenges in large-scale production, making the compound more accessible for preclinical studies.

Beyond oncology applications, emerging research suggests potential in neurodegenerative diseases. In vitro studies have shown that derivatives of 1-Acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile exhibit moderate inhibitory activity against GSK-3β, a key enzyme implicated in Alzheimer's disease pathogenesis. While current potency requires optimization, these findings open new avenues for structure-activity relationship studies.

The compound's physicochemical properties have been extensively characterized in recent computational studies. Molecular modeling indicates favorable drug-like properties with a calculated LogP of 2.1 and polar surface area of 65 Ų, suggesting good membrane permeability while maintaining solubility. These characteristics make it particularly valuable for CNS-targeted drug development programs.

Several pharmaceutical companies have included 618446-36-9 in their discovery pipelines. Current clinical-stage compounds derived from this scaffold include a Phase I ALK inhibitor for non-small cell lung cancer and a preclinical candidate for inflammatory bowel disease. The versatility of this chemical template continues to drive innovation across multiple therapeutic areas.

Future research directions are likely to focus on expanding the structural diversity of derivatives and exploring combination therapies. The recent development of PROTAC molecules incorporating this scaffold demonstrates its potential in targeted protein degradation strategies. As synthetic methodologies advance and biological understanding deepens, 1-Acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile is poised to remain a valuable tool in medicinal chemistry for years to come.